Cas no 2308481-78-7 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-4-methylpentanoic acid
• CAS No: 2308481-78-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5968771
• PubChem ID: 165559195
• Update Time: 2025-08-05

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-4-methylpentanoic acid
• EN300-1579716
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-4-methylpentanoic acid
• 2308481-78-7

• Inchi： 1S/C28H36N2O5/c1-5-18(4)14-25(27(33)29-24(17(2)3)15-26(31)32)30-28(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23-25H,5,14-16H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)/t18?,24-,25?/m0/s1
• InChI Key： ACXSKJHVQNHPCO-YOYMELPUSA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)C(C)C)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-4-methylpentanoic acid

Introduction to (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-4-methylpentanoic Acid (CAS No. 2308481-78-7)

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-4-methylpentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2308481-78-7, represents a novel synthetic entity with potential applications in drug development and therapeutic interventions. Its unique structural features, including a chiral center and a fluorinated aromatic moiety, make it an intriguing candidate for further investigation.

The molecular structure of this compound is characterized by a long aliphatic chain with amide and carboxylic acid functional groups, coupled with a fluororene-based moiety. The presence of the fluorine atom, specifically in the form of a methoxycarbonyl group attached to an amino function, suggests potential bioactivity and metabolic stability, which are critical factors in pharmaceutical design. The stereochemistry at the (3S) position adds another layer of complexity, as chirality often plays a pivotal role in the biological activity of molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. The incorporation of a fluorene group into pharmaceutical molecules has been shown to improve pharmacokinetic properties, making such compounds more suitable for therapeutic use. This particular compound exemplifies the growing interest in designing molecules that combine structural complexity with functional efficacy.

Current research in the field of medicinal chemistry has highlighted the importance of amide linkages in drug design. Amides are not only bioisosteric to esters but also provide a stable scaffold for further derivatization. The presence of two amide groups in this compound suggests multiple sites for functionalization, which could be exploited to develop novel analogs with enhanced pharmacological properties.

The carboxylic acid moiety at the end of the molecular chain offers another avenue for interaction with biological targets. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can be crucial for achieving high affinity binding in drug-receptor interactions. Additionally, the methyl groups present throughout the molecule contribute to its lipophilicity, potentially influencing its absorption and distribution within biological systems.

One of the most compelling aspects of this compound is its potential application in the development of chiral drugs. Chirality is a fundamental aspect of many biologically active molecules, and the correct stereochemistry is often essential for achieving desired therapeutic effects. The (3S) configuration suggests that this compound may exhibit enantioselective interactions with biological targets, which could lead to improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify promising candidates for further experimental validation. This compound has been subjected to such computational analyses, which have revealed potential interactions with various biological targets, including enzymes and receptors relevant to human health.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The use of protective groups and stereoselective methodologies highlights the sophistication required in modern pharmaceutical synthesis. Such efforts are crucial for producing compounds that meet the stringent standards of drug development.

In conclusion, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-4-methylpentanoic acid (CAS No. 2308481-78-7) is a structurally complex and potentially bioactive molecule with significant implications for pharmaceutical research. Its unique features, including chirality, fluorine incorporation, and multiple functional groups, make it an attractive candidate for further investigation. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.